Cas no 6104-45-6 (4(3H)-Pyrimidinone, 3-methyl-)

4(3H)-Pyrimidinone, 3-methyl- is a heterocyclic organic compound featuring a pyrimidinone core with a methyl substitution at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrimidinone scaffold is particularly relevant in the development of nucleoside analogs and enzyme inhibitors. The methyl group enhances stability and influences electronic properties, facilitating selective modifications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its versatility in medicinal chemistry, coupled with well-documented synthetic pathways, makes it a preferred choice for targeted molecular design.

4(3H)-Pyrimidinone, 3-methyl- structure

Product Name:4(3H)-Pyrimidinone, 3-methyl-

CAS No:6104-45-6

MF:C₅H₆N₂O

MW:110.11394071579

CID:528270

PubChem ID:301417

Update Time:2025-10-17

4(3H)-Pyrimidinone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone, 3-methyl-
- 3-methylpyrimidin-4-one
- 3-Methyl-3H-pyrimidin-4-on
- 3-methyl-3H-pyrimidin-4-one
- 3-methyl-4-pyrimidinone
- 3-methyl-4-pyrimidone
- 3-methylpyrimidin-4(3H)-one
- AB-323
- AC1L6YDZ
- CTK2F8749
- NSC178842
- PSXLJUKMMIHADB-UHFFFAOYSA-
- SureCN762378
- Inchi： 1S/C5H6N2O/c1-7-4-6-3-2-5(7)8/h2-4H,1H3
- InChI Key： PSXLJUKMMIHADB-UHFFFAOYSA-N
- SMILES： O=C1C=CN=CN1C

Computed Properties

Exact Mass: 110.04808
Monoisotopic Mass: 110.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67
LogP: -0.21970

4(3H)-Pyrimidinone, 3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337765-1g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	1g	$1260	2023-02-02
Chemenu	CM337765-5g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	5g	$2646	2023-02-02
Chemenu	CM337765-1g	3-Methylpyrimidin-4(3H)-one	6104-45-6	95%+	1g	$1775	2021-08-18
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